Cas no 2138232-21-8 (methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate)

• Product Name: methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate
• CAS No: 2138232-21-8
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 6513497
• PubChem ID: 165460749
• Update Time: 2025-06-09

methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate
• 2138232-21-8
• EN300-731047

• Inchi： 1S/C14H14N2O4/c1-19-13-4-3-11(14(18)20-2)5-12(13)8-16-7-10(9-17)6-15-16/h3-7,9H,8H2,1-2H3
• InChI Key： NIOFWRHICLTIAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1CN1C=C(C=O)C=N1

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate

Research Briefing on Methyl 3-[(4-Formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate (CAS: 2138232-21-8)

Methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate (CAS: 2138232-21-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and benzoate moieties, exhibits potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, highlighting its versatility in medicinal chemistry.

Recent research has focused on the synthesis and optimization of methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The compound's aldehyde functional group allows for facile derivatization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. Computational docking studies have further supported its potential, revealing favorable interactions with the ATP-binding sites of several oncogenic kinases.

In addition to its role in kinase inhibition, methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate has been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant suppression of pro-inflammatory cytokines in vitro, suggesting potential applications in treating chronic inflammatory diseases. The presence of the methoxy group was found to enhance metabolic stability, addressing a common challenge in the development of anti-inflammatory agents.

Another promising area of research involves the antimicrobial activity of methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate derivatives. A recent preprint on bioRxiv (2024) highlighted their efficacy against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings position the compound as a potential scaffold for developing next-generation antibiotics.

Despite these advancements, challenges remain in the clinical translation of methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate-based therapeutics. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural modifications to improve drug-like properties. Additionally, the compound's synthetic route has been optimized to achieve higher yields and purity, as detailed in a recent Organic Process Research & Development publication (2023).

In conclusion, methyl 3-[(4-formyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzoate (CAS: 2138232-21-8) represents a versatile and promising scaffold in pharmaceutical research. Its applications span oncology, immunology, and infectious diseases, with ongoing studies aimed at addressing current limitations. Future research directions may include in vivo efficacy studies, formulation development, and exploration of combination therapies to maximize therapeutic potential.